Cas no 349624-31-3 (4-2-(4-fluorobenzenesulfonamido)ethylbenzene-1-sulfonamide)

• Product Name: 4-2-(4-fluorobenzenesulfonamido)ethylbenzene-1-sulfonamide
• CAS No: 349624-31-3
• MF: C₁₄H₁₅FN₂O₄S₂
• MW: 358.408304452896
• MDL: MFCD02861865
• CID: 3110344
• PubChem ID: 5157031
• Update Time: 2025-10-29

4-2-(4-fluorobenzenesulfonamido)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-[2-(4-sulfamoylphenyl)ethyl]benzenesulfonamide
• 4-2-(4-fluorobenzenesulfonamido)ethylbenzene-1-sulfonamide
• BDBM50068231
• EN300-26866697
• N-[4-(aminosulfonyl)phenethyl]-4-fluoro-1-benzenesulfonamide
• STL260308
• NCGC00279461-01
• 349624-31-3
• 4-[2-(4-fluorobenzenesulfonamido)ethyl]benzene-1-sulfonamide
• AKOS001093550
• AB01276710-01
• Oprea1_874530
• Z45535121
• CHEMBL3403326

• MDL： MFCD02861865
• Inchi： 1S/C14H15FN2O4S2/c15-12-3-7-14(8-4-12)23(20,21)17-10-9-11-1-5-13(6-2-11)22(16,18)19/h1-8,17H,9-10H2,(H2,16,18,19)
• InChI Key： KRMNFEOPOVPHRF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(NCCC1C=CC(=CC=1)S(N)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 358.04572747Da
• Monoisotopic Mass: 358.04572747Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 123Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-2-(4-fluorobenzenesulfonamido)ethylbenzene-1-sulfonamide

Recent Advances in the Study of 4-2-(4-fluorobenzenesulfonamido)ethylbenzene-1-sulfonamide (CAS: 349624-31-3)

In recent years, the compound 4-2-(4-fluorobenzenesulfonamido)ethylbenzene-1-sulfonamide (CAS: 349624-31-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and as a scaffold for drug development. The unique structural features of this compound, including its dual sulfonamide groups and fluorinated aromatic ring, contribute to its biological activity and pharmacokinetic properties.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of 4-2-(4-fluorobenzenesulfonamido)ethylbenzene-1-sulfonamide. One key area of investigation has been its interaction with carbonic anhydrase isoforms, where it has demonstrated selective inhibition properties. This selectivity is attributed to the specific positioning of the fluorobenzenesulfonamido moiety within the enzyme's active site, as revealed by X-ray crystallography studies. These findings have important implications for the design of targeted therapies for conditions such as glaucoma, epilepsy, and certain cancers.

Another significant development involves the exploration of this compound's potential as an anti-inflammatory agent. In vitro and in vivo studies have shown that 4-2-(4-fluorobenzenesulfonamido)ethylbenzene-1-sulfonamide can effectively modulate the production of pro-inflammatory cytokines through interaction with specific signaling pathways. The compound's ability to cross the blood-brain barrier has also sparked interest in its potential application for neuroinflammatory disorders.

From a synthetic chemistry perspective, recent advancements have been made in optimizing the production process of 4-2-(4-fluorobenzenesulfonamido)ethylbenzene-1-sulfonamide. Novel catalytic methods have been developed to improve yield and purity while reducing environmental impact. These process improvements are crucial for scaling up production to meet potential clinical demand.

Pharmacokinetic studies have provided valuable insights into the absorption, distribution, metabolism, and excretion (ADME) profile of 4-2-(4-fluorobenzenesulfonamido)ethylbenzene-1-sulfonamide. The compound demonstrates favorable oral bioavailability and a half-life suitable for once-daily dosing in potential therapeutic applications. However, researchers have noted the need for further investigation into potential drug-drug interactions, particularly with other sulfonamide-based medications.

Looking forward, several clinical trials are being planned to evaluate the safety and efficacy of 4-2-(4-fluorobenzenesulfonamido)ethylbenzene-1-sulfonamide in various therapeutic indications. The compound's unique pharmacological profile positions it as a promising candidate for multiple therapeutic areas, and the coming years are likely to see significant developments in its clinical translation.